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Compound of Interest

Compound Name: 2,6-Dichloro-3-fluorobenzaldehyde

Cat. No.: B179773 Get Quote

An In-depth Technical Guide to the Chemical Properties of 2,6-Dichloro-3-fluorobenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core chemical properties, safety information, and

synthetic applications of 2,6-Dichloro-3-fluorobenzaldehyde, a key intermediate in pharmaceutical

development.

Core Chemical Properties
2,6-Dichloro-3-fluorobenzaldehyde is a halogenated aromatic aldehyde.[1] Its molecular structure,

featuring an aldehyde group ortho to two chlorine atoms and meta to a fluorine atom, makes it a

valuable building block in organic synthesis. The physical state of the compound at room temperature is

a solid.
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Property Value Source(s)

CAS Number 178813-77-9 [1][2]

Molecular Formula C₇H₃Cl₂FO [1][2]

Molecular Weight 193.00 g/mol

IUPAC Name
2,6-dichloro-3-

fluorobenzaldehyde
[1]

Physical Form Solid

Melting Point Data not available

Boiling Point Data not available

Density Data not available

Safety Information
This compound is classified as hazardous. Appropriate personal protective equipment (PPE), including

gloves, eye protection, and respiratory protection, should be used when handling.[3] Work should be

conducted in a well-ventilated area or under a chemical fume hood.[3]

Category Information Source(s)

Signal Word Warning

GHS Pictograms ngcontent-ng-c1205671314="" class="ng-star-inserted"> alt te

Hazard Statements

H302: Harmful if swallowedH315:

Causes skin irritationH319:

Causes serious eye

irritationH335: May cause

respiratory irritation

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapours/spray

P305+P351+P338: IF IN EYES:

Rinse cautiously with water for

several minutes. Remove contact

lenses, if present and easy to do.

Continue rinsing.
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Synthesis and Reactivity
2,6-Dichloro-3-fluorobenzaldehyde serves as a crucial intermediate in the synthesis of complex

organic molecules, particularly in the pharmaceutical industry. Its preparation can be achieved through

various patented methods.

Synthesis Workflow for 2,6-Dichloro-3-fluorobenzaldehyde

2,4-Dichloro-5-fluorobenzoic Acid

Intermediate Mixture

Heat to 50-55°C

N-Bromosuccinimide (NBS)
in conc. H₂SO₄

Add in batches Ice Water QuenchCool to RT 2,6-Dichloro-3-fluorobenzaldehydeWorkup

Click to download full resolution via product page

Synthesis of 2,6-Dichloro-3-fluorobenzaldehyde.

Experimental Protocol: Synthesis from 2,4-dichloro-5-
fluorobenzoic acid
This protocol is based on a patented laboratory-scale synthesis method.

Materials:

Reaction flask

Concentrated sulfuric acid (95%)

2,4-dichloro-5-fluorobenzoic acid

N-Bromosuccinimide (NBS)

Ice water

TLC analysis equipment (e.g., ethanol/ethyl acetate 1:1)

Procedure:

Add 192g of concentrated sulfuric acid and 19.2g of 2,4-dichloro-5-fluorobenzoic acid to the reaction

flask.[4]
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Heat the mixture to 50-55°C and stir until the solid is fully dissolved.[4]

Add 19.7g of NBS to the solution in batches.[4]

Maintain the temperature and stir for 5 hours, monitoring the reaction's completion using TLC

analysis.[4]

Once the starting material is consumed, cool the reaction mixture to room temperature.[4]

Pour the reaction solution into 600g of ice water, ensuring the system temperature remains below

10°C.[4]

The product, 2,6-dichloro-3-fluorobenzaldehyde, can then be isolated through standard workup

procedures like extraction and purification.

Applications in Drug Development
A primary application of 2,6-dichloro-3-fluorobenzaldehyde is as a key building block for the

synthesis of modern fluoroquinolone antibiotics. These antibiotics are a critical class of synthetic

antibacterial agents that function by inhibiting bacterial DNA gyrase and topoisomerase IV, enzymes

essential for DNA replication.

Role in Fluoroquinolone Synthesis

Core Synthesis

Final Product

2,6-Dichloro-3-fluorobenzaldehyde

Multi-step Condensation
and Cyclization

Cyclization Reagents
(e.g., aminocyclopropane derivative)

Fluoroquinolone Core Structure

Forms quinolone ring
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended

for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we

make no warranties, express or implied, regarding the fitness of this product for every specific

experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of essential

and advanced chemicals, empowering scientists and

researchers to drive progress in science and industry.
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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